3-(2-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2-oxoethyl)-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: 3-[2-[2-(3,4-dimethoxyphenyl)ethylamino]-2-oxoethyl]-5-methyl-4-oxothieno[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C20H22N4O5S/c1-11-16-19(30-17(11)18(21)26)23-10-24(20(16)27)9-15(25)22-7-6-12-4-5-13(28-2)14(8-12)29-3/h4-5,8,10H,6-7,9H2,1-3H3,(H2,21,26)(H,22,25)
• InChI Key: MEOWWXXKJXSHOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C=N2)CC(=O)NCCC3=CC(=C(C=C3)OC)OC)C(=O)N
• Molecular Formula: C20H22N4O5S
• Molecular Weight: 430.5 g/mol

Description

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidines, similar to the compound , involves multiple steps including condensation, cyclization, and functional group modifications. A common approach involves the reaction of substituted benzylchlorides with chloroacetic acid to obtain novel derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamides, which are structurally related to the target compound. The structures of these compounds are confirmed by spectral data and elemental analysis (Kolisnyk et al., 2015).

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidines, including the target compound, is characterized by NMR spectroscopy and X-ray crystallography. The structural analysis reveals the presence of distinct signals corresponding to various functional groups in the molecule, such as the amino group, methyl group, and carboxamide NH group. This detailed structural information is crucial for understanding the compound's chemical behavior and interaction with biological targets (Gangjee et al., 2009).

Chemical Reactions and Properties

Thieno[2,3-d]pyrimidines undergo various chemical reactions, including cyclization, alkylation, and acylation, to yield a wide range of derivatives with different substituents. These reactions are facilitated by the compound’s reactive functional groups, allowing for the synthesis of compounds with tailored properties for specific applications. The reactivity of these compounds is influenced by the nature of the substituents and the reaction conditions (Vlasov et al., 2015).

Physical Properties Analysis

The physical properties of thieno[2,3-d]pyrimidines, such as solubility, melting point, and crystal structure, are determined by their molecular structure. These properties are essential for the compound's formulation and application in various fields. For instance, the crystal structure analysis provides insights into the compound's stability, packing, and potential interactions in the solid state (Ji, 2006).

Chemical Properties Analysis

The chemical properties of thieno[2,3-d]pyrimidines, including reactivity, acidity, and basicity, are largely determined by their functional groups. These properties impact the compound's behavior in chemical reactions and its interaction with biological targets. Understanding these chemical properties is crucial for the development of thieno[2,3-d]pyrimidine-based therapeutics and materials (Shaabani et al., 2009).

Scientific Research Applications

Synthesis and Characterization

Research on related thieno[2,3-d]pyrimidine derivatives emphasizes the importance of synthesis methods in creating compounds with potential biological activities. For instance, novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related systems have been synthesized, showcasing a variety of synthetic routes to obtain structurally diverse compounds (Bakhite, Al‐Sehemi, & Yamada, 2005). These methodologies are crucial for the development of compounds with specific properties and biological activities.

Biological Activities

Compounds structurally related to the queried chemical have been evaluated for their antibacterial and anti-HIV activities. For example, research on heterocyclic and non‐heterocyclic entities, including 3,4-dimethoxy-l-[{(2-aryl/alkyl amino)-2-oxoethyl} amino]-ethylbenzene derivatives, have shown promising results against different microorganisms, demonstrating the potential of such compounds in therapeutic applications (Patel & Chikhalia, 2006).

Antimicrobial and Anticancer Applications

The exploration of thieno[2,3-d]pyrimidine derivatives has extended into antimicrobial and anticancer applications. For instance, novel derivatives exhibiting significant antimicrobial activity against various microorganisms have been synthesized, highlighting their potential in addressing antibiotic resistance issues (Kolisnyk et al., 2015). Additionally, pyrazolopyrimidines derivatives have been investigated for their anticancer and anti-5-lipoxygenase activities, further illustrating the therapeutic potential of such compounds (Rahmouni et al., 2016).